Azane;pentanoic acid

• CAS No.: 42739-38-8
• Molecular Formula: C5H10O2.H3N; C5H13NO2
• Molecular Weight: 119.16 g/mol
• IUPAC Name: azanium;pentanoate
• InChI: InChI=1S/C5H10O2.H3N/c1-2-3-4-5(6)7;/h2-4H2,1H3,(H,6,7);1H3
• InChI Key: RXQNHIDQIJXKTK-UHFFFAOYSA-N
• SMILES: CCCCC(=O)O.N
• Canonical SMILES: CCCCC(=O)[O-].[NH4+]
• Related CAS: 42739-38-8; 5972-85-0; 109-52-4 (Parent)

Description

C5H13NO2 . It is the ammonium salt of valeric acid (pentanoic acid), which is a straight-chain alkyl carboxylic acid. Ammonium valerate is known for its applications in various fields, including chemistry, biology, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ammonium valerate can be synthesized by neutralizing valeric acid with ammonium hydroxide. The reaction typically proceeds as follows:

$$\text{CH3(CH2)3COOH} + \text{NH4OH} \rightarrow \text{CH3(CH2)3COONH4} + \text{H2O}$$CH3(CH2)3COOH+NH4OH→CH3(CH2)3COONH4+H2O

This reaction is carried out under controlled conditions to ensure complete neutralization and formation of the ammonium salt .

Industrial Production Methods: In industrial settings, ammonium valerate is produced by reacting valeric acid with ammonia gas. The process involves the careful control of temperature and pressure to optimize yield and purity. The reaction is typically conducted in a reactor where valeric acid is continuously fed, and ammonia gas is bubbled through the solution .

Chemical Reactions Analysis

Types of Reactions: Ammonium valerate undergoes various chemical reactions, including:

Oxidation: Ammonium valerate can be oxidized to form valeric acid and other oxidation products.

Reduction: It can be reduced to form valeric aldehyde under specific conditions.

Substitution: Ammonium valerate can participate in substitution reactions, where the ammonium ion is replaced by other cations.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Various metal salts can be used to replace the ammonium ion.

Major Products Formed:

Oxidation: Valeric acid and other carboxylic acids.

Reduction: Valeric aldehyde and related compounds.

Substitution: Metal valerates and other substituted products.

Scientific Research Applications

Ammonium valerate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of other compounds.

Biology: Ammonium valerate is used in studies related to metabolic pathways and enzyme reactions.

Industry: Ammonium valerate is used in the production of perfumes, flavors, and as an additive in various industrial processes

Mechanism of Action

The mechanism of action of ammonium valerate involves its dissociation into ammonium ions (NH4+) and valerate ions (C4H9COO−) in aqueous solutions. The ammonium ions can participate in acid-base reactions, while the valerate ions can interact with various biological molecules. The specific molecular targets and pathways depend on the context of its application, such as enzyme inhibition or activation in biological systems .

Comparison with Similar Compounds

Ammonium acetate (C2H7NO2): Used in similar applications but has different chemical properties.

Ammonium butyrate (C4H11NO2): Another ammonium salt with a shorter carbon chain.

Ammonium hexanoate (C6H13NO2): Similar structure but with a longer carbon chain

Uniqueness: Ammonium valerate is unique due to its specific chain length, which imparts distinct chemical and physical properties. Its applications in various fields, such as organic synthesis and industrial processes, highlight its versatility compared to other ammonium salts .